what is (Rac)-1,2-Dioleoyl-3-chloropropanediol-d5
what is (Rac)-1,2-Dioleoyl-3-chloropropanediol-d5
An In-Depth Technical Guide to (Rac)-1,2-Dioleoyl-3-chloropropanediol-d5: An Essential Tool in Food Safety and Lipidomic Analysis
Introduction: Beyond a Chemical Name
(Rac)-1,2-Dioleoyl-3-chloropropanediol-d5 is a deuterated diacylglycerol derivative that, while chemically intricate, serves a critically important and highly specific role in modern analytical science.[1] It is a stable isotope-labeled (SIL) analogue of 1,2-Dioleoyl-3-chloropropanediol, a member of a class of food processing contaminants known as 3-monochloropropane-1,2-diol (3-MCPD) esters.[2][3] These contaminants can form in edible oils during high-temperature refining processes.[4][5] Given the potential health risks associated with 3-MCPD, including kidney toxicity and adverse effects on male fertility observed in animal studies, regulatory bodies and food manufacturers require precise and accurate methods for their quantification.[4][6][7] This is the primary application domain for (Rac)-1,2-Dioleoyl-3-chloropropanediol-d5: serving as an indispensable internal standard for robust analytical quantification via mass spectrometry.[8] This guide provides a comprehensive overview of its properties, the toxicological relevance of its non-labeled counterpart, and its application in validated analytical workflows.
Physicochemical Characteristics
The specific molecular structure and isotopic labeling of (Rac)-1,2-Dioleoyl-3-chloropropanediol-d5 are fundamental to its function. The "d5" designation indicates that five hydrogen atoms on the chloropropanediol backbone have been replaced with deuterium, a stable, heavy isotope of hydrogen.[9] This mass shift is crucial for its use in mass spectrometry, allowing it to be distinguished from the native, non-labeled compound while behaving almost identically during sample extraction and ionization.
| Property | Data | Source(s) |
| Chemical Name | [3-chloro-1,1,2,3,3-pentadeuterio-2-[(Z)-octadec-9-enoyl]oxypropyl] (Z)-octadec-9-enoate | [9] |
| Synonyms | 3-Chloro-1,2-propanediol-d5 Dioleate, D5-1,2-Dioleoyl-3-chloropropanediol | [2][3] |
| CAS Number | 1246833-00-0 | [1][2][9] |
| Molecular Formula | C₃₉H₆₆D₅ClO₄ | [2][8] |
| Molecular Weight | ~644.46 g/mol | [1][8][9] |
| Appearance | Pale Yellow Oil | [2][3] |
| Purity | >95% (typically by HPLC) | [9][10] |
| Storage | -20°C or +4°C (as specified by supplier) | [1][9][10] |
| Solubility | Slightly soluble in Chloroform, Ethyl Acetate, Methanol | [3] |
The Scientific Context: 3-MCPD Esters and Food Safety
To understand the value of the deuterated standard, one must first understand the significance of the class of compounds it helps to quantify. 3-MCPD esters are process-induced contaminants formed unintentionally when edible oils are subjected to high-temperature deodorization, a critical step in the refining process to remove unwanted tastes and odors.[4] The highest concentrations are typically found in refined palm oil, but they are present in most refined vegetable oils.[4][11]
During digestion, these esters are hydrolyzed by lipases in the gastrointestinal tract, releasing free 3-MCPD.[7][12] This free form is the primary agent of toxicological concern. The International Agency for Research on Cancer (IARC) classifies 3-MCPD as a Group 2B agent, "possibly carcinogenic to humans," based on sufficient evidence in animals.[6][13] Regulatory bodies like the European Food Safety Authority (EFSA) have established a tolerable daily intake (TDI) for 3-MCPD, necessitating rigorous monitoring of its levels in foodstuffs, particularly in products consumed by vulnerable populations, such as infant formula.[5][14]
Workflow: Formation of 3-MCPD Esters During Oil Refining
The following diagram illustrates the chemical transformation leading to the formation of 3-MCPD esters from acylglycerols in the presence of chloride ions at high temperatures.
Caption: Formation pathway of 3-MCPD esters during high-temperature oil refining.
The Role of Deuteration in Quantitative Analysis
Direct quantification of an analyte in a complex matrix like food is fraught with challenges. Matrix components can suppress or enhance the analyte's signal in a mass spectrometer, and recovery during sample preparation is rarely 100% efficient. This is where the principle of Isotope Dilution Mass Spectrometry (IDMS) becomes essential.
Causality Behind Using a SIL Internal Standard: (Rac)-1,2-Dioleoyl-3-chloropropanediol-d5 is the ideal internal standard because:
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Chemical Equivalence: It is chemically identical to the target analyte in terms of polarity, solubility, and reactivity. Therefore, it co-extracts, co-elutes chromatographically, and ionizes with the same efficiency as the non-labeled analyte. Any loss or matrix effect experienced by the analyte is also experienced equally by the standard.
-
Mass Differentiation: The five deuterium atoms give it a mass increase of 5 Daltons. This mass difference is easily resolved by a mass spectrometer, allowing the instrument to measure the signal intensity of the analyte and the internal standard simultaneously and independently.[13]
-
Self-Validating Quantification: By adding a known amount of the d5-standard to the sample at the very beginning of the workflow, the ratio of the analyte's signal to the standard's signal is used for quantification. This ratio remains constant regardless of extraction losses or signal suppression, leading to a highly accurate and precise measurement. This is the hallmark of a self-validating system.
Experimental Protocol: Quantification of 1,2-Dioleoyl-3-chloropropanediol in Edible Oil using ID-GC-MS
This section describes a validated, step-by-step methodology for the quantification of the target analyte using its deuterated internal standard. The method is based on principles of indirect analysis, involving hydrolysis of the ester to free 3-MCPD, derivatization, and subsequent GC-MS analysis.
1. Materials and Reagents
-
Edible oil sample
-
(Rac)-1,2-Dioleoyl-3-chloropropanediol-d5 (Internal Standard Stock Solution in Toluene)
-
Sodium Methoxide in Methanol
-
Sulfuric Acid in Methanol
-
Sodium Chloride
-
Hexane (GC Grade)
-
Phenylboronic Acid (PBA) (Derivatizing Agent)
-
Diethyl Ether
-
Anhydrous Sodium Sulfate
2. Sample Preparation & Hydrolysis
-
Rationale: The ester-bound analyte must be cleaved (hydrolyzed) to its free 3-MCPD form for derivatization and GC analysis. A strong acid or base is used for this purpose.
-
Procedure:
-
Accurately weigh approximately 100 mg of the oil sample into a screw-cap test tube.
-
Spike the sample with a known amount of (Rac)-1,2-Dioleoyl-3-chloropropanediol-d5 internal standard solution. The amount should be chosen to be in the mid-range of the expected analyte concentration.
-
Add 2 mL of sodium methoxide/methanol solution. Cap tightly and vortex for 1 minute.
-
Incubate at 40°C for 30 minutes to achieve transesterification.
-
Neutralize the reaction by adding 1 mL of sulfuric acid/methanol solution.
-
Add 2 mL of saturated sodium chloride solution to quench the reaction and facilitate phase separation.
-
3. Extraction
-
Rationale: The hydrolyzed 3-MCPD and 3-MCPD-d5 must be extracted from the fatty acid methyl esters (FAMEs) and other matrix components into a clean organic solvent.
-
Procedure:
-
Add 3 mL of hexane to the tube, cap, and vortex vigorously for 2 minutes.
-
Centrifuge at 3000 rpm for 5 minutes to separate the phases.
-
Carefully discard the upper hexane layer, which contains the FAMEs.
-
Repeat the hexane wash two more times to ensure complete removal of lipid interferences.
-
Extract the remaining aqueous layer twice with 2 mL of diethyl ether. Pool the diethyl ether extracts.
-
4. Derivatization and Cleanup
-
Rationale: Free 3-MCPD is too polar and not volatile enough for GC analysis. Derivatization with Phenylboronic Acid (PBA) creates a more volatile and thermally stable derivative that is ideal for GC-MS.[15]
-
Procedure:
-
Dry the pooled ether extracts by passing them through a small column of anhydrous sodium sulfate.
-
Evaporate the solvent to dryness under a gentle stream of nitrogen.
-
Add 100 µL of a PBA solution in acetone/hexane to the dry residue.
-
Cap the vial and heat at 80°C for 20 minutes to complete the derivatization.
-
Cool to room temperature. The sample is now ready for GC-MS injection.
-
5. GC-MS Analysis
-
Instrumentation: A Gas Chromatograph coupled to a Mass Spectrometer (GC-MS), preferably a triple quadrupole (MS/MS) for highest selectivity.
-
Column: A mid-polarity capillary column (e.g., DB-5ms).
-
MS Detection: Operate in Selected Ion Monitoring (SIM) or Multiple Reaction Monitoring (MRM) mode.
-
Quantification: Create a calibration curve using standards of the non-labeled analyte spiked with a constant amount of the d5-internal standard. Plot the ratio of the analyte peak area (m/z 147) to the internal standard peak area (m/z 150) against the analyte concentration. The concentration in the unknown sample is determined from this curve using its measured peak area ratio.
Workflow: Quantitative Analysis using Isotope Dilution
The following diagram outlines the entire analytical workflow, highlighting the critical role of the deuterated internal standard.
Caption: Isotope dilution mass spectrometry workflow for 3-MCPD ester analysis.
Broader Applications and Future Directions
While its primary role is in food safety, the utility of (Rac)-1,2-Dioleoyl-3-chloropropanediol-d5 extends to other research areas:
-
Toxicological and Metabolic Studies: It can be used as a tracer to study the absorption, distribution, metabolism, and excretion (ADME) of 3-MCPD esters in animal models, helping to refine toxicological assessments.[8]
-
Lipidomics Research: As a well-characterized lipid standard, it can be incorporated into broader lipidomics workflows to ensure the quality control and accuracy of diacylglycerol measurements.
-
Method Development: It serves as a benchmark for developing new and improved analytical methods for detecting food contaminants.
Safety, Handling, and Storage
While (Rac)-1,2-Dioleoyl-3-chloropropanediol-d5 itself is typically sold in small quantities for research use, it is prudent to handle it with the same precautions as its non-labeled, toxicologically active counterpart. The parent compound, 3-MCPD, is classified as toxic if swallowed or inhaled, causes serious eye damage, and is suspected of causing cancer and damaging fertility.[16][17] Therefore, appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, should be worn at all times. All handling should be performed in a well-ventilated area or a fume hood. For long-term stability, the compound should be stored at -20°C in a tightly sealed vial, protected from light.[1]
Conclusion
(Rac)-1,2-Dioleoyl-3-chloropropanediol-d5 is a highly specialized but crucial tool for ensuring the safety of the global food supply. Its role as a stable isotope-labeled internal standard enables the precise and reliable quantification of potentially harmful 3-MCPD esters, a task that would otherwise be compromised by matrix effects and sample loss. By facilitating robust, validated analytical methods, this compound provides researchers, regulatory agencies, and drug development professionals with the confidence needed to make informed decisions about food safety, toxicology, and lipid metabolism.
References
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European Food Safety Authority. (2018, January 10). Revised safe intake for 3-MCPD in vegetable oils and food. Retrieved from [Link]
-
U.S. Food & Drug Administration. (2024, March 4). 3-Monochloropropane-1,2-diol (MCPD) Esters and Glycidyl Esters. Retrieved from [Link]
-
EFSA Panel on Contaminants in the Food Chain (CONTAM). (2016). Risks for human health related to the presence of 3- and 2-monochloropropanediol (MCPD), and their fatty acid esters, and glycidyl fatty acid esters in food. EFSA Journal, 14(5), e04426. Retrieved from [Link]
-
SGS INSTITUT FRESENIUS. (n.d.). 3-MCPD and glycidyl fatty acid esters in foods. Retrieved from [Link]
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Nutrition Connect. (n.d.). Food Safety in the Context of Limited Food Availability – Risk Assessment of 3-MCPD and Fatty Acid Esters. Retrieved from [Link]
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Pharmaffiliates. (n.d.). rac 1,2-Dioleoyl-3-chloropropanediol-d5. Retrieved from [Link]
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Australian Government Department of Health. (2015, February 13). 1,2-Propanediol, 3-chloro-: Human health tier II assessment. Retrieved from [Link]
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Abraham, K., et al. (2011). Toxicological assessment of 3-chloropropane-1,2-diol and glycidol fatty acid esters in food. Molecular Nutrition & Food Research, 55(4), 509-521. Retrieved from [Link]
-
Owusu, D., & Ofori, H. (2023). Toxicological assessment of 3-chloropropane-1,2-diol and glycidol fatty acid esters in food. Food Science & Nutrition, 11(1), 1-11. Retrieved from [Link]
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CRM LABSTANDARD. (n.d.). rac-1,2-Distearoyl-3-chloropropanediol-d5. Retrieved from [Link]
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Velíšek, J., et al. (2004). Determination of free and bound 3-chloropropane-1,2-diol by gas chromatography with mass spectrometric detection using deuterated 3-chloropropane-1,2-diol as internal standard. Czech Journal of Food Sciences, 22(5), 182-189. Retrieved from [Link]
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Lee, J., et al. (2018). Analysis of 3-MCPD and 1,3-DCP in Various Foodstuffs Using GC-MS. Journal of Food Hygiene and Safety, 33(5), 365-372. Retrieved from [Link]
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